Cas no 52001-26-0 (Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-)

• Product name: Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-
• CAS No: 52001-26-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 360873
• PubChem ID: 21495330

Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Indeno[2,1-c]pyran-1-acetic acid, 1,3,4,9-tetrahydro-1-methyl-
• 2-(1-methyl-4,9-dihydro-3H-indeno[2,1-c]pyran-1-yl)acetic acid
• 52001-26-0
• 2-(1-Methyl-1,3,4,9-tetrahydroindeno[2,1-c]pyran-1-yl)acetic acid
• (1-Methyl-1,3,4,9-tetrahydroindeno[2,1-c]pyran-1-yl)acetic acid
• 1-Methyl-1,3,4,9-tetrahydroindeno[2,1-c]-pyran-1-acetic acid
• DTXSID40614928
• DFNVYVBZYJLMOK-UHFFFAOYSA-N
• SCHEMBL11769649

• Inchi： InChI=1S/C15H16O3/c1-15(9-14(16)17)13-8-10-4-2-3-5-11(10)12(13)6-7-18-15/h2-5H,6-9H2,1H3,(H,16,17)
• InChI Key： DFNVYVBZYJLMOK-UHFFFAOYSA-N
• SMILES： OC(CC1(OCCC2C3=CC=CC=C3CC1=2)C)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53